Cas no 61343-84-8 (4-(3-methylphenoxy)benzaldehyde)

• Product Name: 4-(3-methylphenoxy)benzaldehyde
• CAS No: 61343-84-8
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD06496532
• CID: 483135
• PubChem ID: 4739206
• Update Time: 2025-05-28

4-(3-methylphenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(3-methylphenoxy)-
• 4-(3-methylphenoxy)benzaldehyde
• SCHEMBL260401
• DTXSID10406271
• 4-(m-Tolyloxy)benzaldehyde
• AS-8738
• A1-36032
• CS-0319719
• AKOS000260218
• 61343-84-8
• MFCD06496532

• MDL： MFCD06496532
• Inchi： 1S/C14H12O2/c1-11-3-2-4-14(9-11)16-13-7-5-12(10-15)6-8-13/h2-10H,1H3
• InChI Key： KWAFCKIIJSXEKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3-methylphenoxy)benzaldehyde

Comprehensive Overview of 4-(3-methylphenoxy)benzaldehyde (CAS No. 61343-84-8): Properties, Applications, and Industry Insights

4-(3-methylphenoxy)benzaldehyde (CAS No. 61343-84-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This aromatic aldehyde, characterized by its phenoxy and benzaldehyde functional groups, exhibits unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for high-purity intermediates and custom synthesis, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4-(3-methylphenoxy)benzaldehyde combines a methyl-substituted phenoxy group with a benzaldehyde moiety, offering reactivity ideal for cross-coupling reactions and condensation processes. Its CAS No. 61343-84-8 serves as a critical identifier in regulatory documentation and supply chain tracking. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 4-(3-methylphenoxy)benzaldehyde is explored as a key intermediate for drug development, particularly in central nervous system (CNS) therapeutics. Its structural features enable the creation of derivatives with potential bioactivity, addressing rising demand for neurological disorder treatments. Additionally, its role in flavor and fragrance formulations highlights its importance in consumer goods, where synthetic aldehydes are prized for their stability and olfactory profiles.

From a technical perspective, the compound’s solubility in organic solvents like ethanol and acetone facilitates its use in laboratory-scale reactions and industrial processes. Analytical methods such as HPLC and GC-MS are commonly employed to ensure purity, a critical factor for GMP-compliant production. Researchers frequently inquire about its storage conditions (recommended: 2–8°C under inert atmosphere) and handling precautions to maintain stability.

The agrochemical industry leverages 4-(3-methylphenoxy)benzaldehyde in the synthesis of crop protection agents, where its derivatives contribute to pesticide efficacy and environmental persistence. This aligns with current discussions on precision agriculture and reduced chemical footprints. Furthermore, its compatibility with catalyzed reactions makes it a candidate for advanced material synthesis, including polymeric coatings and electronic components.

Market dynamics for CAS No. 61343-84-8 reflect broader trends in fine chemicals procurement, with emphasis on supply chain resilience and regional manufacturing hubs. FAQs from procurement specialists often focus on bulk pricing tiers, regulatory compliance (e.g., REACH, TSCA), and alternate sourcing strategies. Innovations in continuous flow chemistry are also reshaping production scalability for this compound.

In conclusion, 4-(3-methylphenoxy)benzaldehyde (CAS No. 61343-84-8) represents a multifaceted chemical asset driving innovation across multiple sectors. Its integration into next-generation formulations and alignment with eco-conscious manufacturing practices underscore its enduring relevance. Future research may explore its potential in biocatalysis and nanomaterial functionalization, further expanding its industrial footprint.